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Compound of Interest

Compound Name: Copper dimethyldithiocarbamate

Cat. No.: B093871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of analytical methods for the quantification

of Copper Dimethyldithiocarbamate (CDD). The primary focus is on UV-Vis

Spectrophotometry, with additional protocols for Atomic Absorption Spectrometry (AAS) and

High-Performance Liquid Chromatography (HPLC).

UV-Vis Spectrophotometric Method
This method is based on the formation of a colored complex between copper (II) ions and

dimethyldithiocarbamate. The intensity of the color, which is directly proportional to the

concentration of the copper complex, is measured using a spectrophotometer. This technique

is widely used due to its simplicity, rapidity, and cost-effectiveness.[1][2][3]

Principle
Copper (II) ions react with sodium dimethyldithiocarbamate to form a stable, yellow-brown

colored Copper (II) dimethyldithiocarbamate complex. This complex is typically extracted into

an organic solvent, such as chloroform or carbon tetrachloride, to concentrate the analyte and

remove interferences.[4] The absorbance of the organic layer is then measured at a specific

wavelength, which is typically around 435-440 nm for the diethyldithiocarbamate complex, and

is expected to be similar for the dimethyldithiocarbamate complex.[3][4][5]
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Quantitative Data Summary
The following table summarizes the key quantitative parameters for the spectrophotometric

determination of copper using dithiocarbamate reagents. Note that most published data is for

the diethyldithiocarbamate (DDTC) complex, which is a close analog of the

dimethyldithiocarbamate complex.

Parameter Value Reference

Wavelength (λmax) 435 - 440 nm [3][4][5]

Linear Range 0.02 - 12.0 µg/mL [4]

Molar Absorptivity (ε) 3.16 x 10⁵ L·mol⁻¹·cm⁻¹ [3][5]

Limit of Detection (LOD) 0.023 µg/mL [3][4]

Limit of Quantification (LOQ) 0.075 µg/mL [4]

Optimal pH 4.0 - 8.0 [4]

Experimental Protocol
Reagents:

Standard Copper Solution (1000 mg/L): Dissolve 1.000 g of copper metal in a minimal

amount of concentrated nitric acid and dilute to 1 liter with deionized water.[4]

Sodium Dimethyldithiocarbamate (NaDMDTC) Solution (0.1% w/v): Dissolve 0.1 g of sodium

dimethyldithiocarbamate in 100 mL of deionized water. This solution should be prepared

fresh daily.[4]

Ammonium Citrate Buffer (pH 8.5): Dissolve 50 g of citric acid in 200 mL of deionized water

and adjust the pH to 8.5 with concentrated ammonium hydroxide.[4]

EDTA Solution (0.1 M): Dissolve 37.22 g of disodium EDTA in 1 liter of deionized water.[4]

Chloroform (CHCl₃) or Carbon Tetrachloride (CCl₄): Analytical grade.[4]

Procedure:
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Sample Preparation: Accurately weigh a sample containing Copper
Dimethyldithiocarbamate and dissolve it in an appropriate solvent. If the sample is in a

complex matrix, an acid digestion or ashing procedure may be necessary to bring the copper

into solution.[2]

Standard Curve Preparation: Prepare a series of working standard solutions of copper (e.g.,

0.5, 1, 2, 5, and 10 µg/mL) by diluting the 1000 mg/L standard copper solution.

Complex Formation and Extraction:

Pipette a known volume of the sample solution or standard solution into a separatory

funnel.

Add 5 mL of ammonium citrate buffer and 10 mL of EDTA solution to mask interfering ions.

[4] Mix well.

Add 10 mL of the 0.1% NaDMDTC solution and shake for 2 minutes.[4]

Add 10 mL of chloroform and shake vigorously for 2 minutes to extract the copper-

dithiocarbamate complex.[4]

Allow the layers to separate.

Measurement:

Collect the organic (bottom) layer in a clean, dry cuvette.

Measure the absorbance of the solution at the predetermined λmax (around 435-440 nm)

against a reagent blank prepared in the same manner without the copper standard or

sample.[4]

Quantification:

Construct a calibration curve by plotting the absorbance of the standards versus their

concentrations.

Determine the concentration of copper in the sample from the calibration curve.
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Workflow for UV-Vis Spectrophotometric Quantification.

Atomic Absorption Spectrometry (AAS)
AAS is a highly sensitive and specific method for determining the copper content in Copper
Dimethyldithiocarbamate. This technique measures the absorption of light by free copper

atoms in the gaseous state.

Principle
The sample is introduced into a high-temperature atomizer (flame or graphite furnace) to

dissociate the compound and create a cloud of free copper atoms. A light beam from a copper

hollow-cathode lamp is passed through this atomic vapor. The copper atoms absorb light at a

characteristic wavelength (324.8 nm), and the amount of light absorbed is proportional to the

concentration of copper in the sample.[1][6][7]

Experimental Protocol
Reagents:

Standard Copper Solution (1000 mg/L): As prepared for the UV-Vis method.[6]

Nitric Acid (HNO₃): Concentrated, high-purity.[8]
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Acidified Water: Add 1.5 mL of concentrated HNO₃ to 1 L of demineralized water.[6]

Procedure:

Sample Preparation:

Accurately weigh the Copper Dimethyldithiocarbamate sample.

Digest the sample with concentrated nitric acid to destroy the organic matrix and solubilize

the copper.[7] This can be done on a hot plate or in a muffle furnace.[2][7]

Dilute the digested sample to a known volume with acidified water.

Standard Preparation: Prepare a series of working standards by diluting the 1000 mg/L stock

solution with acidified water to concentrations within the linear range of the instrument.[6]

Instrument Setup:

Set up the atomic absorption spectrometer according to the manufacturer's instructions for

copper analysis.

Wavelength: 324.8 nm[1][7]

Flame: Air-acetylene[1][6]

Slit width: 0.5 nm[1]

Measurement:

Aspirate the blank (acidified water) to zero the instrument.

Aspirate the standards and the prepared sample solutions into the flame.

Record the absorbance readings for each solution.

Quantification:

Create a calibration curve by plotting the absorbance of the standards against their

concentrations.
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Determine the copper concentration in the sample from the calibration curve, accounting

for any dilutions made during sample preparation.
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Workflow for AAS Quantification of Copper.

High-Performance Liquid Chromatography (HPLC)
HPLC can be used for the direct quantification of the Copper Dimethyldithiocarbamate
complex or for the indirect determination of the dimethyldithiocarbamate ligand after

derivatization.

Principle
Direct Analysis: The Copper Dimethyldithiocarbamate complex is separated from other

components in the sample on a reversed-phase HPLC column. The complex is then detected

as it elutes from the column, typically using a UV-Vis detector set at a wavelength where the

complex absorbs strongly (e.g., 272 nm or around 435 nm).[9]

Indirect Analysis (Ligand Derivatization): The dimethyldithiocarbamate is first derivatized to a

more stable and easily detectable compound. This derivative is then separated by HPLC and

quantified.[10]

Experimental Protocol (Direct Analysis)
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Reagents:

Acetonitrile: HPLC grade.

Water: HPLC grade.

Mobile Phase: A suitable mixture of acetonitrile and water. The exact ratio may need to be

optimized.

Standard Solutions: Prepare standard solutions of Copper Dimethyldithiocarbamate in the

mobile phase.

Procedure:

Sample Preparation: Dissolve the sample containing Copper Dimethyldithiocarbamate in

the mobile phase and filter through a 0.45 µm syringe filter to remove any particulate matter.

HPLC System:

Column: C18 reversed-phase column.[9]

Mobile Phase: Acetonitrile/water mixture (e.g., 60:40 v/v).

Flow Rate: 1.0 mL/min (typical, may require optimization).

Injection Volume: 20 µL.[9]

Detector: UV-Vis detector set at an appropriate wavelength (e.g., 272 nm).[9]

Analysis:

Inject the standard solutions to establish the retention time and create a calibration curve.

Inject the prepared sample solution.

Identify the Copper Dimethyldithiocarbamate peak based on its retention time.

Quantification:
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Quantify the amount of Copper Dimethyldithiocarbamate in the sample by comparing

the peak area or peak height to the calibration curve.
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Workflow for Direct HPLC Quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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